Cas no 24587-53-9 ((S)-(+)-1-Octen-3-ol)

(S)-(+)-1-Octen-3-ol Properties

Names and Identifiers

• (S)-(+)-1-Octen-3-ol
• (S)-1-Octen-3-ol
• 1-Octen-3-ol, (3S)-
• L-1-Octen-3-ol
• (S)-1-Octen-3-ol, >=95% (sum of enantiomers, GC)
• (S)-oct-1-en-3-ol
• (S)-Matsutake alcohol
• 1-Octen-3-ol, (+)-
• LMFA01050367
• (3S)-oct-1-en-3-ol
• oct-1-en-3S-ol
• 24587-53-9
• J-015582
• S-(+)-1-Octen-3-ol
• CHEBI:46735
• SCHEMBL5804837
• (+)-1-Octen-3-ol
• 1-Octen-3-ol,(3S)-
• 1-Octen-3-ol, (S)-
• DB03025
• Q27093997
• 3(S)-hydroxy-1-octene
• 07D31239FH
• UNII-07D31239FH
• MFCD04972323
• (S)-1-Octen-3-ol pound mixture of enantiomers pound(c)
• G65358
• +Expand

• MDL： MFCD04972323
• InChIKey： VSMOENVRRABVKN-MRVPVSSYSA-N
• Inchi： InChI=1S/C8H16O/c1-3-5-6-7-8(9)4-2/h4,8-9H,2-3,5-7H2,1H3
• SMILES： C=CC(O)CCCCC

Computed Properties

• Exact Mass: 128.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 128.120115130g/mol
• Heavy Atom Count: 9
• Complexity: 69
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.11360
• PSA: 20.23000
• Boiling Point: 173-177°C/760mmHg
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 0.834 ± 0.06